Cas no 36034-61-4 (3-(3,4-dimethylphenyl)aminopropanenitrile)
3-(3,4-Dimethylphenyl)aminopropanenitrile is a nitrile-functionalized aromatic amine derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring a 3,4-dimethylphenyl group linked to an aminopropanenitrile moiety, provides versatility in nucleophilic and electrophilic reactions. The compound is particularly useful in the synthesis of heterocyclic compounds and fine chemicals due to its reactive nitrile and amine functionalities. Its stability under standard conditions and compatibility with various solvents enhance its utility in multi-step synthetic processes. The dimethyl substitution on the phenyl ring may influence electronic and steric properties, making it valuable for tailored molecular designs. Proper handling and storage are recommended due to its potential reactivity.
36034-61-4 structure
Product Name:3-(3,4-dimethylphenyl)aminopropanenitrile
CAS No:36034-61-4
MF:C11H14N2
MW:174.242262363434
CID:317556
PubChem ID:2416540
Update Time:2025-08-10
3-(3,4-dimethylphenyl)aminopropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile,3-[(3,4-dimethylphenyl)amino]-
- 3-(3,4-dimethylanilino)propanenitrile
- 3-[(3,4-DIMETHYLPHENYL)AMINO]PROPANENITRILE
- AC1M7EFO
- AC1Q2DYH
- CTK4H5761
- HMS2522K05
- 3-(3,4-dimethylphenyl)aminopropanenitrile
- MLS000389492
- AKOS002678276
- Z56957495
- DTXSID50368581
- SMR000255765
- 36034-61-4
- 3-((3,4-Dimethylphenyl)amino)propanenitrile
- CHEMBL1453816
- CS-0220832
- EN300-07667
-
- Inchi： 1S/C11H14N2/c1-9-4-5-11(8-10(9)2)13-7-3-6-12/h4-5,8,13H,3,7H2,1-2H3
- InChI Key： GROVOTMEUUNEHM-UHFFFAOYSA-N
- SMILES： N(CCC#N)C1C=CC(C)=C(C)C=1
Computed Properties
- Exact Mass: 174.11582
- Monoisotopic Mass: 174.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 35.8Ų
Experimental Properties
- PSA: 35.82
3-(3,4-dimethylphenyl)aminopropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291502-100mg |
3-[(3,4-dimethylphenyl)amino]propanenitrile |
36034-61-4 | 98% | 100mg |
￥456.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291502-250mg |
3-[(3,4-dimethylphenyl)amino]propanenitrile |
36034-61-4 | 98% | 250mg |
￥701.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291502-1g |
3-[(3,4-dimethylphenyl)amino]propanenitrile |
36034-61-4 | 98% | 1g |
￥1938.00 | 2024-05-16 | |
| A2B Chem LLC | AG00477-50mg |
3-((3,4-Dimethylphenyl)amino)propanenitrile |
36034-61-4 | 95% | 50mg |
$80.00 | 2024-04-20 | |
| A2B Chem LLC | AG00477-100mg |
3-((3,4-Dimethylphenyl)amino)propanenitrile |
36034-61-4 | 95% | 100mg |
$105.00 | 2024-04-20 | |
| A2B Chem LLC | AG00477-250mg |
3-((3,4-Dimethylphenyl)amino)propanenitrile |
36034-61-4 | 95% | 250mg |
$132.00 | 2024-04-20 | |
| A2B Chem LLC | AG00477-500mg |
3-((3,4-Dimethylphenyl)amino)propanenitrile |
36034-61-4 | 95% | 500mg |
$220.00 | 2024-04-20 | |
| A2B Chem LLC | AG00477-1g |
3-((3,4-Dimethylphenyl)amino)propanenitrile |
36034-61-4 | 95% | 1g |
$305.00 | 2024-04-20 | |
| A2B Chem LLC | AG00477-2.5g |
3-((3,4-Dimethylphenyl)amino)propanenitrile |
36034-61-4 | 95% | 2.5g |
$565.00 | 2024-04-20 | |
| Enamine | EN300-07667-0.05g |
3-[(3,4-dimethylphenyl)amino]propanenitrile |
36034-61-4 | 95% | 0.05g |
$42.0 | 2023-10-28 |
3-(3,4-dimethylphenyl)aminopropanenitrile Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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